2,8-Diphenyldibenzothiophen-4-boronic acid

• Molecular Formula: C24H17BO2S
• Molecular Weight: 380.3 g/mol
• IUPAC Name: (2,8-diphenyldibenzothiophen-4-yl)boronic acid
• InChI: InChI=1S/C24H17BO2S/c26-25(27)22-15-19(17-9-5-2-6-10-17)14-21-20-13-18(16-7-3-1-4-8-16)11-12-23(20)28-24(21)22/h1-15,26-27H
• InChI Key: IXMJHMMAXNPBKP-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=CC2=C1SC3=C2C=C(C=C3)C4=CC=CC=C4)C5=CC=CC=C5)(O)O

Description

2,8-Diphenyldibenzothiophen-4-boronic acid is a useful research compound. Its molecular formula is C24H17BO2S and its molecular weight is 380.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,8-diphenyldibenzo[b,d]thiophene (6.0) was dissolved in anhydrous tetrahydrofuran (80 mL) under nitrogen atmosphere and the solution was then cooled to −78° C. 20.0 mL of n-butyl lithium (1.6 M solution) was added dropwise into the reaction mixture and continuously stirred to equilibrate to room temperature. The reaction mixture was then cool to −60° C. and trimethyborate (5.67 mL) was added and the reaction was allowed to stir overnight. The reaction was then quenched with 20% aqueous hydrochloric acid, and extracted the organic layer with ethyl acetate; ethyl acetate layer was then washed thoroughly with water and dried over anhydrous sodium sulfate, and was evaporated to dryness to yield 4.5 g of 2,8-diphenyldibenzo[b,d]thiophene-4-boronic acid.